Cas no 479257-95-9 ((2E)-1-(3,5-dimethyl-1H-pyrazol-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one)
(2E)-1-(3,5-dimethyl-1H-pyrazol-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1H-PYRAZOLE, 3,5-DIMETHYL-1-[(2E)-1-OXO-3-(2-THIENYL)-2-PROPENYL]-
- (2E)-1-(3,5-dimethyl-1H-pyrazol-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one
- STK444826
- HMS2779G14
- DTXSID401328302
- SR-01000010639-1
- CHEMBL1733297
- AKOS000807235
- (E)-1-(3,5-Dimethyl-pyrazol-1-yl)-3-thiophen-2-yl-propenone
- 479257-95-9
- SR-01000010639
- MLS000767875
- SMR000430204
- (E)-1-(3,5-dimethyl-1H-pyrazol-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one
- F1161-0008
- (E)-1-(3,5-dimethylpyrazol-1-yl)-3-thiophen-2-ylprop-2-en-1-one
-
- Inchi: 1S/C12H12N2OS/c1-9-8-10(2)14(13-9)12(15)6-5-11-4-3-7-16-11/h3-8H,1-2H3/b6-5+
- InChI Key: YGSZJSHBDOIFSS-AATRIKPKSA-N
- SMILES: S1C=CC=C1/C=C/C(N1C(C)=CC(C)=N1)=O
Computed Properties
- Exact Mass: 232.06703418Da
- Monoisotopic Mass: 232.06703418Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 293
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 63.1Ų
(2E)-1-(3,5-dimethyl-1H-pyrazol-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1161-0008-2μmol |
(2E)-1-(3,5-dimethyl-1H-pyrazol-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one |
479257-95-9 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1161-0008-5μmol |
(2E)-1-(3,5-dimethyl-1H-pyrazol-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one |
479257-95-9 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1161-0008-10μmol |
(2E)-1-(3,5-dimethyl-1H-pyrazol-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one |
479257-95-9 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1161-0008-20μmol |
(2E)-1-(3,5-dimethyl-1H-pyrazol-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one |
479257-95-9 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1161-0008-1mg |
(2E)-1-(3,5-dimethyl-1H-pyrazol-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one |
479257-95-9 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1161-0008-2mg |
(2E)-1-(3,5-dimethyl-1H-pyrazol-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one |
479257-95-9 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1161-0008-3mg |
(2E)-1-(3,5-dimethyl-1H-pyrazol-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one |
479257-95-9 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1161-0008-4mg |
(2E)-1-(3,5-dimethyl-1H-pyrazol-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one |
479257-95-9 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1161-0008-5mg |
(2E)-1-(3,5-dimethyl-1H-pyrazol-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one |
479257-95-9 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1161-0008-10mg |
(2E)-1-(3,5-dimethyl-1H-pyrazol-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one |
479257-95-9 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
(2E)-1-(3,5-dimethyl-1H-pyrazol-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one Related Literature
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
Additional information on (2E)-1-(3,5-dimethyl-1H-pyrazol-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one
Recent Advances in the Study of (2E)-1-(3,5-dimethyl-1H-pyrazol-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one (CAS: 479257-95-9)
The compound (2E)-1-(3,5-dimethyl-1H-pyrazol-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one (CAS: 479257-95-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and mechanistic insights.
Recent studies have highlighted the compound's role as a promising scaffold for the development of novel kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of (2E)-1-(3,5-dimethyl-1H-pyrazol-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), particularly CDK2 and CDK9, with IC50 values in the low micromolar range. The presence of the thiophene moiety appears to enhance binding affinity through π-π stacking interactions with hydrophobic residues in the ATP-binding pocket.
Structural-activity relationship (SAR) analyses have revealed that the (2E)-configuration of the α,β-unsaturated ketone is crucial for maintaining biological activity, likely due to its ability to form Michael adducts with cysteine residues in target proteins. Computational docking studies suggest that the 3,5-dimethylpyrazole group contributes to favorable van der Waals interactions, while the prop-2-en-1-one linker provides optimal spacing between the pharmacophoric elements.
In addition to its kinase inhibitory properties, recent in vitro studies have shown that this compound exhibits moderate anti-inflammatory activity by suppressing NF-κB signaling pathways. A 2024 preprint on bioRxiv reported that (2E)-1-(3,5-dimethyl-1H-pyrazol-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one reduces the production of pro-inflammatory cytokines (TNF-α, IL-6) in LPS-stimulated macrophages by approximately 40-60% at concentrations of 10-25 μM, without significant cytotoxicity.
The synthetic accessibility of this scaffold has been improved through recent methodological developments. A 2023 publication in Organic Letters described a microwave-assisted, one-pot procedure that achieves the target compound in 78% yield with excellent E-selectivity, using 3,5-dimethylpyrazole and thiophene-2-carbaldehyde as starting materials. This advancement addresses previous challenges related to Z/E isomerization during synthesis.
Ongoing research is exploring the potential of this core structure in drug discovery programs targeting oncology and inflammatory diseases. Several pharmaceutical companies have included derivatives of (2E)-1-(3,5-dimethyl-1H-pyrazol-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one in their screening libraries, with preliminary patent applications filed in Q1 2024 suggesting interest in developing CDK4/6 selective inhibitors based on this chemotype.
Future directions for research include optimization of pharmacokinetic properties through rational modification of the thiophene and pyrazole substituents, as well as investigation of combination therapies with existing anticancer agents. The compound's dual activity as both a kinase inhibitor and anti-inflammatory agent makes it particularly interesting for applications in tumor microenvironment modulation.
479257-95-9 ((2E)-1-(3,5-dimethyl-1H-pyrazol-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)